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Compound of Interest

Compound Name: ADOS

Cat. No.: B8022684 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving and

maintaining inter-rater reliability in the administration of the Autism Diagnostic Observation

Schedule, Second Edition (ADOS-2).

Troubleshooting Guides
This section addresses specific issues that may arise during ADOS-2 administration and

scoring, potentially impacting inter-rater reliability.
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Issue ID Problem Potential Cause(s)
Suggested

Solution(s)

IRR-001

Consistent

disagreement on

specific ADOS-2 items

during consensus

scoring.

Varying interpretations

of coding

criteria."Scorer drift"

over time.[1]

[2]Incomplete

understanding of

subtle behaviors.

Conduct a consensus

coding meeting to

review the specific

items in the ADOS-2

manual.Refer to

official ADOS-2

training materials and

videos.[3][4]Schedule

a "booster" or

"refresher" training

session with a

certified trainer.[2][5]

IRR-002

Difficulty achieving the

80% agreement

threshold for research

reliability.

Insufficient practice

with administration

and scoring.Lack of

consistent feedback

from a reliable

examiner.[1]

[6]Misunderstanding

of standardized

administration

procedures.[7]

Increase the

frequency of double-

scoring

administrations with

an already reliable

examiner.[1][7]Video

record administrations

for detailed review

and feedback.

[2]Focus on one

module at a time to

master administration

and coding nuances.

IRR-003 Inter-rater reliability

declines over the

course of a long study.

Natural "drift" in

scoring practices

without regular

calibration.[2]

[5]Introduction of new

raters without

adequate reliability

training.Lack of a

Implement a regular

double-scoring

schedule (e.g., one of

every 5-10

administrations).[1]

[7]Hold periodic

consensus meetings

to review challenging

cases.Ensure all new
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structured fidelity

monitoring plan.

raters complete the

full research reliability

training process

before contributing

data.[6]

IRR-004

Discrepancies in

scoring verbally fluent

individuals (Module 4).

Difficulty

differentiating subtle

social communication

impairments.Over-

reliance on verbal

content versus non-

verbal

cues.Subjectivity in

coding items related

to insight and

reciprocity.

Review Module 4-

specific training

videos and

examples.Focus on

integrating both verbal

and non-verbal

behaviors for a holistic

assessment.Establish

clear, consensus-

driven examples of

behaviors that

correspond to each

code for subjective

items.

Frequently Asked Questions (FAQs)
Training and Achieving Reliability
Q1: What are the necessary steps to become research reliable on the ADOS-2?

To achieve research reliability on the ADOS-2, you must first complete both an

Introductory/Clinical training workshop and an Advanced/Research training workshop.[1][6]

Following the advanced training, you must demonstrate proficiency in both standardized

administration and accurate coding. This is typically achieved by reaching at least 80%

agreement on coding with a certified trainer or an already reliable examiner on a series of

administrations.[6][7]

Q2: Can I establish reliability with a colleague at my own research site?

Yes, you can establish "on-site reliability" with a colleague who has already achieved

independent research reliability with a certified trainer.[2] This requires working at the same
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physical site and having frequent contact to discuss administration and coding.[1][6] You must

achieve 80% agreement on both the protocol and the algorithm across three consecutive

administrations for Modules T/1/2 and three for Modules 3/4.[2]

Q3: What is "scorer drift" and how can we prevent it?

"Scorer drift" refers to the tendency for even experienced examiners to gradually deviate from

standardized scoring procedures over time if they do not regularly recalibrate with other reliable

raters.[1][2] To prevent this, it is recommended to regularly double-score administrations with

other reliable coders and hold consensus meetings to discuss any discrepancies.[5][7]

Attending periodic "refresher" or "booster" trainings is also highly recommended.[2]

Scoring and Administration
Q4: How often should we be conducting reliability checks during a study?

For research projects, it is recommended to double-score and reassess reliability with other

reliable coders for approximately 10% of administrations, or about one in every 5 to 10

administrations.[1][2][7] The frequency may depend on how often the instrument is

administered.

Q5: What should we do if we consistently disagree on the coding of a specific behavior?

If consistent disagreements arise, the first step is to consult the ADOS-2 manual for the specific

coding criteria. It is also helpful to review training materials and videos of consensus-coded

administrations. If the disagreement persists, consider scheduling a consultation with an

ADOS-2 trainer to clarify the coding conventions for that particular behavior.

Q6: Are there different reliability standards for clinical versus research use?

While establishing research reliability is highly recommended for all users to ensure accurate

administration and scoring, it is a mandatory requirement for those using the ADOS-2 for

research purposes to ensure data is comparable across different sites and studies.[2][6] For

clinical purposes, while not required, achieving research reliability enhances the quality and

consistency of assessments.[6]
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Protocol for Establishing Initial Inter-Rater Reliability
This protocol outlines the steps for a new examiner to achieve research reliability with an

established, reliable examiner.

Prerequisites: The trainee must have completed both the ADOS-2 Introductory/Clinical and

Advanced/Research training workshops.[2][8]

Observation: The trainee observes the reliable examiner administering at least one of each

of the four ADOS-2 modules.

Supervised Administration: The trainee administers each of the four modules under the direct

observation of the reliable examiner, who provides feedback on the standardization of

administration.

Independent Scoring: The trainee and the reliable examiner independently score a series of

live or videotaped ADOS-2 administrations.

Consensus Meetings: After each independent scoring, a consensus meeting is held to

compare codes on an item-by-item basis and discuss any discrepancies.

Reliability Calculation: Agreement is calculated for both the protocol and the algorithm. The

trainee must achieve 80% or greater agreement with the reliable examiner on three

consecutive administrations of Modules 1/2 and three consecutive administrations of

Modules 3/4.[1][6]
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Phase 1: Foundational Training

Phase 2: Achieving Research Reliability

Phase 3: Maintaining Reliability

Attend Introductory/
Clinical Workshop

Attend Advanced/
Research Workshop

Prerequisite

Demonstrate Standardized
Administration

Practice Independent
Coding

Consensus Scoring with
Reliable Examiner

Achieve ≥80% Agreement
on 3 Consecutive

Administrations per Module Set

Below Threshold

Regular Double-Scoring
(1 in every 5-10)

Reliability Achieved

Ongoing Fidelity
Monitoring

Attend Booster/
Refresher Trainings
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Scoring Discrepancy Identified

Review ADOS-2 Manual
Coding Criteria

Consult Training Videos
and Notes

Hold Consensus Meeting
with Rater

Agreement Reached?

Document Resolution and
Rationale

Yes
Consult with Certified

ADOS-2 Trainer

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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